![molecular formula C18H24N2O B232117 N-(1,2,3,5,6,7-hexahydro-s-indacen-1-yl)-2-(1-pyrrolidinyl)acetamide](/img/structure/B232117.png)
N-(1,2,3,5,6,7-hexahydro-s-indacen-1-yl)-2-(1-pyrrolidinyl)acetamide
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Overview
Description
N-(1,2,3,5,6,7-hexahydro-s-indacen-1-yl)-2-(1-pyrrolidinyl)acetamide, also known as URB597, is a selective inhibitor of fatty acid amide hydrolase (FAAH). FAAH is an enzyme that breaks down anandamide, an endocannabinoid that is involved in pain regulation, mood, and appetite. By inhibiting FAAH, URB597 increases the levels of anandamide in the brain, which can have potential therapeutic effects.
Mechanism of Action
N-(1,2,3,5,6,7-hexahydro-s-indacen-1-yl)-2-(1-pyrrolidinyl)acetamide works by inhibiting FAAH, which is responsible for breaking down anandamide. Anandamide is an endocannabinoid that binds to the same receptors as THC, the active compound in marijuana. Anandamide is involved in pain regulation, mood, and appetite. By inhibiting FAAH, this compound increases the levels of anandamide in the brain, which can have potential therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to increase the levels of anandamide in the brain, which can have potential therapeutic effects. Anandamide is involved in pain regulation, mood, and appetite. By increasing the levels of anandamide, this compound may have potential therapeutic effects in conditions such as pain, anxiety, depression, and addiction.
Advantages and Limitations for Lab Experiments
One advantage of N-(1,2,3,5,6,7-hexahydro-s-indacen-1-yl)-2-(1-pyrrolidinyl)acetamide is that it is a selective inhibitor of FAAH, which means it does not affect other enzymes in the body. This makes it a useful tool for studying the role of anandamide in various conditions. However, one limitation of this compound is that it has a short half-life, which means it is rapidly metabolized in the body. This can make it difficult to achieve sustained effects in animal studies.
Future Directions
There are several future directions for research on N-(1,2,3,5,6,7-hexahydro-s-indacen-1-yl)-2-(1-pyrrolidinyl)acetamide. One area of interest is its potential therapeutic effects in conditions such as pain, anxiety, depression, and addiction. Another area of interest is its potential use as a tool for studying the role of anandamide in various conditions. Additionally, there is interest in developing longer-lasting inhibitors of FAAH, which may have greater therapeutic potential than this compound.
Synthesis Methods
N-(1,2,3,5,6,7-hexahydro-s-indacen-1-yl)-2-(1-pyrrolidinyl)acetamide can be synthesized using a series of chemical reactions. The starting material is 2-bromoethylamine hydrobromide, which is reacted with 1,3-cyclohexadiene to form N-(1,2,3,5,6,7-hexahydro-s-indacen-1-yl)ethylamine. This compound is then reacted with 1-pyrrolidinecarboxylic acid to form this compound, or this compound.
Scientific Research Applications
N-(1,2,3,5,6,7-hexahydro-s-indacen-1-yl)-2-(1-pyrrolidinyl)acetamide has been studied for its potential therapeutic effects in a variety of conditions, including pain, anxiety, depression, and addiction. In animal studies, this compound has been shown to reduce pain and anxiety-like behaviors. It has also been shown to have antidepressant-like effects in rats. In addition, this compound has been studied for its potential to reduce drug-seeking behavior in rodents.
Properties
Molecular Formula |
C18H24N2O |
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Molecular Weight |
284.4 g/mol |
IUPAC Name |
N-(1,2,3,5,6,7-hexahydro-s-indacen-1-yl)-2-pyrrolidin-1-ylacetamide |
InChI |
InChI=1S/C18H24N2O/c21-18(12-20-8-1-2-9-20)19-17-7-6-15-10-13-4-3-5-14(13)11-16(15)17/h10-11,17H,1-9,12H2,(H,19,21) |
InChI Key |
CCYQIFDYHADPCA-UHFFFAOYSA-N |
SMILES |
C1CCN(C1)CC(=O)NC2CCC3=C2C=C4CCCC4=C3 |
Canonical SMILES |
C1CCN(C1)CC(=O)NC2CCC3=C2C=C4CCCC4=C3 |
Origin of Product |
United States |
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